![molecular formula C25H23N3O2 B2767549 1-benzyl-3-phenyl-5-(p-tolyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione CAS No. 1005062-11-2](/img/structure/B2767549.png)
1-benzyl-3-phenyl-5-(p-tolyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Researchers synthesized a series of novel derivatives of this compound and evaluated their in vivo analgesic and anti-inflammatory activity . Several of these derivatives (7a, 7c, 7e, 7f, 7i, 8a–b, and 8f–g) exhibited potent analgesic and/or anti-inflammatory effects compared to reference drugs like aspirin and indomethacin. These findings suggest that the compound may have potential as a pain-relieving and anti-inflammatory agent.
- The same derivatives were also assessed for their anticancer activity against five cancer cell lines using the MTT assay. Notably:
- The compound was synthesized and characterized using techniques such as IR (infrared spectroscopy), 1H NMR (nuclear magnetic resonance), and mass spectroscopy .
- Researchers have explored its potential in cyclocondensation reactions, leading to the synthesis of 1,3,5-trisubstituted-1H-pyrazoles with good yields .
Analgesic and Anti-Inflammatory Properties
Anticancer Activity
Synthesis and Characterization
Catalyst in Organic Synthesis
Inflammation-Associated Diseases
Mechanism of Action
Target of Action
Similar compounds have been evaluated for their analgesic, anti-inflammatory, and anticancer activities .
Mode of Action
It is suggested that the compound may interact with its targets to induce changes that result in analgesic, anti-inflammatory, and anticancer effects .
Biochemical Pathways
The compound may affect various biochemical pathways. For instance, it may influence the arachidonic acid (AA) metabolizing enzymes, i.e., 5-lipoxygenase (5-LO) and cyclooxygenases (COX-1 and COX-2), and their pro-inflammatory metabolic products, i.e., leukotrienes (LT) and prostaglandins (PG) .
Result of Action
The compound has been evaluated for its in vivo analgesic and anti-inflammatory activity using the p-benzoquinone-induced writhing test and the carrageenan-induced paw edema model, respectively . Some derivatives of the compound exhibited potent analgesic and/or anti-inflammatory activity as compared to reference drugs aspirin and indomethacin . Anticancer activity of these compounds was assessed against five cancer cell lines .
properties
IUPAC Name |
1-benzyl-5-(4-methylphenyl)-3-phenyl-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2/c1-17-12-14-20(15-13-17)28-24(29)21-22(19-10-6-3-7-11-19)26-27(23(21)25(28)30)16-18-8-4-2-5-9-18/h2-15,21-23,26H,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJNAFHHGVTUUSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3C(NN(C3C2=O)CC4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.